![molecular formula C7H10F3NO3 B1403798 1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate CAS No. 1303587-87-2](/img/structure/B1403798.png)
1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate
Overview
Description
“1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate” is a chemical compound with the molecular formula C7H10F3NO3 . It is often used in chemical synthesis .
Molecular Structure Analysis
The molecular structure of “1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate” can be represented by the InChI code: 1S/C5H9NO.C2HF3O2/c1-2-7-5(1)3-6-4-5;3-2(4,5)1(6)7/h6H,1-4H2; (H,6,7) .Physical And Chemical Properties Analysis
“1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate” has a molecular weight of 213.16 . It is in the form of oil .Scientific Research Applications
Pharmaceutical Synthesis
1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate is utilized as an intermediate in the synthesis of various pharmaceutical compounds. Its spirocyclic structure is particularly valuable in creating drugs with three-dimensional complexity, which can result in enhanced biological activity and selectivity .
Chemical Synthesis
In chemical synthesis, this compound serves as a versatile building block. It’s used to introduce spirocyclic motifs into complex molecules, which are often sought after in the development of new materials and catalysts .
Industrial Applications
Industrially, it finds use in the production of specialty chemicals where its unique structure can impart desirable properties to the end products, such as increased thermal stability or novel reactivity profiles .
Biopharma Production
In biopharmaceutical manufacturing, 1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate can be involved in the synthesis of small molecule drugs. Its role in creating structurally complex drug candidates is crucial for the development of new therapies .
Life Science Research
Researchers in life sciences employ this compound in the study of biological systems. Its incorporation into biomolecules can help in probing the function of biological pathways or in the development of diagnostic agents .
Chromatography
The compound’s derivatives are used in chromatography as standards or as components of the stationary phase to separate complex mixtures. This application is vital in analytical chemistry for the purification and analysis of substances .
Analytical Chemistry
In analytical chemistry, 1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate is used to synthesize reference compounds that help in the calibration of instruments and ensure the accuracy of analytical results .
Controlled Environment and Cleanroom Solutions
This compound is also relevant in the context of controlled environments and cleanrooms, where it may be used in the synthesis of cleaning agents or materials that require specific chemical properties to maintain a contaminant-free environment .
Safety and Hazards
The safety information for “1-Oxa-6-azaspiro[3.3]heptane trifluoroacetate” indicates that it should be handled with care. It is recommended to wear personal protective equipment/face protection and avoid getting it in eyes, on skin, or on clothing . It is also advised to avoid breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
It’s structurally similar compound, 1-oxa-2,6-diazaspiro[33]heptane (ODASE), has been reported as a potential bioisostere for piperazine , suggesting that it may interact with similar targets.
Mode of Action
Given its structural similarity to odase, it might interact with its targets in a similar manner .
properties
IUPAC Name |
1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO.C2HF3O2/c1-2-7-5(1)3-6-4-5;3-2(4,5)1(6)7/h6H,1-4H2;(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWIZPPTWNRTQMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC12CNC2.C(=O)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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